1-(2,3-Dichlorophenyl)cyclopropanemethanamine

• Molecular Formula: C10H11Cl2N
• Molecular Weight: 216.10 g/mol
• IUPAC Name: [1-(2,3-dichlorophenyl)cyclopropyl]methanamine
• InChI: InChI=1S/C10H11Cl2N/c11-8-3-1-2-7(9(8)12)10(6-13)4-5-10/h1-3H,4-6,13H2
• InChI Key: QCUDUGOVBASECN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CN)C2=C(C(=CC=C2)Cl)Cl

Description

1-(2,3-Dichlorophenyl)cyclopropanemethanamine is a chemical compound with the molecular formula C10H11Cl2N and a molecular weight of 216.11 g/mol . It is known for its utility in various research applications due to its unique chemical structure and properties.

Preparation Methods

The synthesis of 1-(2,3-Dichlorophenyl)cyclopropanemethanamine typically involves the reaction of 2,3-dichlorophenyl with cyclopropanemethanamine under controlled conditions. The reaction conditions often include specific temperatures and solvents to ensure high yield and purity . Industrial production methods may involve the use of advanced techniques such as high-performance liquid chromatography (HPLC) to achieve a purity of over 99.5% .

Chemical Reactions Analysis

1-(2,3-Dichlorophenyl)cyclopropanemethanamine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Scientific Research Applications

1-(2,3-Dichlorophenyl)cyclopropanemethanamine is used in various scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It is used in the study of biochemical pathways and molecular interactions.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,3-Dichlorophenyl)cyclopropanemethanamine involves its interaction with specific molecular targets and pathways. It may act by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-(2,3-Dichlorophenyl)cyclopropanemethanamine can be compared with other similar compounds such as:

1-(2,3-Dichlorophenyl)cyclopropylmethanamine: Similar in structure but with different functional groups.

1-(2,3-Dichlorophenyl)cyclopentylmethanamine: Similar in structure but with a cyclopentyl ring instead of a cyclopropyl ring.